Cas no 4444-74-0 (6-Formyl-7-methoxycoumarin)

6-Formyl-7-methoxycoumarin Properties

Names and Identifiers

• 2H-1-Benzopyran-6-carboxaldehyde,7-methoxy-2-oxo-
• 6-Formyl-7-methoxycoumarin
• 7-Methoxy-2-oxo-2H-1-benzopyran-6-carboxaldehyde
• Angelical
• 4444-74-0
• 7-Methoxy-2-oxo-2H-1-benzopyran-6-carbaldehyde
• 2H-1-Benzopyran-6-carboxaldehyde, 7-methoxy-2-oxo-
• 7-methoxy-2-oxochromene-6-carbaldehyde
• DTXSID60963228
• 7-methoxy-2-oxo-2H-chromene-6-carbaldehyde
• Crenulatin coumarin
• +Expand

• InChIKey： JZYCZVLVWUCHTP-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8O4/c1-14-9-5-10-7(4-8(9)6-12)2-3-11(13)15-10/h2-6H,1H3
• SMILES： O=CC1=CC2C=CC(OC=2C=C1OC)=O

Computed Properties

• Exact Mass: 204.04224
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.042
• Heavy Atom Count: 15
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• Refractive Index: 1.613
• Boiling Point: 425.9°Cat760mmHg
• Flash Point: 195.2°C
• Density: 1.336